Cas no 1806987-39-2 (3-Cyano-2-(difluoromethyl)-5-iodo-4-nitropyridine)

• Product Name: 3-Cyano-2-(difluoromethyl)-5-iodo-4-nitropyridine
• CAS No: 1806987-39-2
• MF: C₇H₂F₂IN₃O₂
• MW: 325.010960102081
• CID: 4874482
• Update Time: 2025-06-25

3-Cyano-2-(difluoromethyl)-5-iodo-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-5-iodo-4-nitropyridine

• Inchi： 1S/C7H2F2IN3O2/c8-7(9)5-3(1-11)6(13(14)15)4(10)2-12-5/h2,7H
• InChI Key： RFMUDCSEFDONFV-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(C#N)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 1.7
• Topological Polar Surface Area: 82.5

Additional information on 3-Cyano-2-(difluoromethyl)-5-iodo-4-nitropyridine

Comprehensive Overview of 3-Cyano-2-(difluoromethyl)-5-iodo-4-nitropyridine (CAS No. 1806987-39-2)

3-Cyano-2-(difluoromethyl)-5-iodo-4-nitropyridine (CAS No. 1806987-39-2) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This nitropyridine derivative is characterized by its unique molecular structure, featuring a cyano group, a difluoromethyl group, an iodo substituent, and a nitro group, which collectively contribute to its diverse reactivity and potential applications. Researchers are increasingly exploring its utility in the synthesis of novel pharmaceuticals, particularly in the development of kinase inhibitors and antiviral agents, where its electron-withdrawing properties play a pivotal role.

The compound's CAS number 1806987-39-2 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its molecular formula and weight are frequently searched by chemists seeking to understand its stoichiometric properties or to replicate synthetic protocols. Recent trends in AI-driven drug discovery have further amplified interest in such functionalized pyridines, as they are often used as building blocks in high-throughput screening libraries. The presence of both fluorine and iodine atoms in the structure also makes it a candidate for radioimaging and PET tracer development, aligning with the growing demand for theranostic agents in oncology.

From a synthetic chemistry perspective, 3-Cyano-2-(difluoromethyl)-5-iodo-4-nitropyridine exemplifies the strategic use of halogenated intermediates in cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. These transformations are essential for constructing complex architectures in drug-like molecules. The compound's nitro group offers additional versatility, enabling reduction to amines or participation in cycloaddition reactions, which are hot topics in click chemistry forums. Environmental scientists have also investigated its degradation pathways, given the increasing focus on green chemistry and sustainable synthesis.

In material science, the electron-deficient nature of this nitropyridine derivative makes it a promising candidate for organic electronics, including OLEDs and photovoltaic materials. Its ability to modulate charge transport properties is frequently discussed in patents related to flexible displays and energy storage devices. Furthermore, the difluoromethyl group enhances metabolic stability—a feature highly sought after in crop protection chemicals, where resistance management is a pressing concern.

Safety and handling protocols for CAS 1806987-39-2 emphasize standard laboratory practices, with no reported extreme hazards under normal conditions. However, its iodo and nitro functionalities warrant careful consideration in large-scale reactions, echoing broader industry discussions on process safety and scale-up challenges. Analytical methods like HPLC, NMR, and mass spectrometry are routinely employed for purity assessment, reflecting the compound's role in quality-by-design initiatives.

As the scientific community continues to explore multifunctional pyridines, 3-Cyano-2-(difluoromethyl)-5-iodo-4-nitropyridine stands out as a versatile scaffold. Its integration into machine learning-based compound libraries and automated synthesis platforms underscores its relevance in modern digital chemistry workflows. With ongoing research into its structure-activity relationships and bioisosteric potential, this compound is poised to remain a focal point in innovative therapeutic and material science applications.